molecular formula C₁₂H₆D₁₁NO₂ B1150901 Ciclopirox-d11

Ciclopirox-d11

Cat. No.: B1150901
M. Wt: 218.34
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ciclopirox-d11 is a deuterium-labeled analog of the synthetic antifungal agent Ciclopirox (HOE 296), where 11 hydrogen atoms are replaced with deuterium. This modification enhances its utility in pharmacokinetic and metabolic studies by acting as a stable isotopic tracer . The compound retains the broad-spectrum antifungal activity of its parent molecule, targeting pathogens such as Trichophyton rubrum and Epidermophyton floccosum through inhibition of fungal ergosterol biosynthesis, leading to cell membrane disruption .

Properties

Molecular Formula

C₁₂H₆D₁₁NO₂

Molecular Weight

218.34

Synonyms

(6-Cyclohexyl-d11)-1-hydroxy-4-methyl-2(1H)-pyridinone; 

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • Molecular Formula : C₁₂H₅D₁₁NNaO₂ (sodium salt form) .
  • Molecular Weight : 240.32 g/mol (free base), 217.33 g/mol (sodium salt) .
  • CAS Number : 29342-05-0 (free base) .
  • Purity : >98% .
  • Applications : Metabolic tracing, antifungal efficacy studies, and formulation development .

Comparison with Similar Compounds

Ciclopirox (Parent Compound)

Molecular Formula: C₁₂H₁₇NO₂ . Key Differences:

  • Lacks deuterium labeling, limiting its use in metabolic studies.
  • Clinically approved for treating superficial fungal infections (e.g., tinea pedis) .
  • Purity : 99.75% (vs. >98% for Ciclopirox-d11) .
  • Solubility: Comparable to this compound but requires formulation adjustments (e.g., ethanolamine salt for enhanced solubility) .

Ciclopirox Olamine

Molecular Formula: C₁₂H₁₇NO₂·C₂H₇NO (ethanolamine salt) . Key Differences:

  • Enhanced solubility due to ethanolamine salt formation, making it suitable for topical formulations .
  • Used clinically, unlike this compound, which is primarily for research .
  • Mechanism : Identical to this compound but optimized for patient adherence via improved delivery .

This compound Sodium Salt

Molecular Formula : C₁₂H₅D₁₁NNaO₂ .
Key Advantages :

  • Improved stability and solubility compared to the free base, enabling use in intravenous and oral formulations .
  • Storage : -20°C (powder) vs. -80°C for solutions .
  • Applications : Preferred for in vivo studies due to enhanced bioavailability .

This compound β-D-Glucuronide

Molecular Formula: C₁₈H₂₅NO₈ (glucuronidated metabolite) . CAS Number: 1279033-13-4 . Role:

  • Primary metabolite used to study Phase II metabolism and excretion pathways .
  • Critical for understanding drug-drug interactions and hepatic processing .

Clotrimazole-d5 (Functional Analog)

Molecular Formula : C₂₂H₁₇ClN₂D₅ .
Key Differences :

  • Azole-class antifungal (inhibits lanosterol 14α-demethylase) vs. This compound’s metal-dependent enzyme inhibition .
  • Deuterated form used for similar tracer studies but distinct chemical structure .

Comparative Data Table

Compound Molecular Formula Molecular Weight (g/mol) CAS Number Purity Key Applications
This compound C₁₂H₅D₁₁NNaO₂ 217.33 29342-05-0 >98% Metabolic tracing, antifungal PK
Ciclopirox C₁₂H₁₇NO₂ 207.27 29342-05-0 99.75% Clinical antifungal therapy
Ciclopirox Olamine C₁₂H₁₇NO₂·C₂H₇NO 225.29 41621-49-2 99.53% Topical formulations
This compound Glucuronide C₁₈H₂₅NO₈ 383.39 1279033-13-4 >98% Metabolism studies
Clotrimazole-d5 C₂₂H₁₇ClN₂D₅ 344.90 N/A >98% Azole metabolism research

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.